Cas no 1160263-98-8 (3-(1,3-Dihydro-2H-isoindol-2-yl)aniline)

• Product Name: 3-(1,3-Dihydro-2H-isoindol-2-yl)aniline
• CAS No: 1160263-98-8
• MF: C₁₄H₁₄N₂
• MW: 210.274363040924
• MDL: MFCD12197692
• CID: 1075525
• Update Time: 2025-05-05

3-(1,3-Dihydro-2H-isoindol-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(Isoindolin-2-yl)aniline
• [3-(1,3-Dihydro-2H-isoindol-2-yl)phenyl]amine
• 3-(1,3-dihydro-2H-isoindol-2-yl)aniline
• 3-isoindolin-2-ylphenylamine
• MolPort-006-170-399
• SBB017889
• STK895076
• 3-(1,3-Dihydro-2H-isoindol-2-yl)aniline

• MDL： MFCD12197692
• Inchi： 1S/C14H14N2/c15-13-6-3-7-14(8-13)16-9-11-4-1-2-5-12(11)10-16/h1-8H,9-10,15H2
• InChI Key： GVTTYJQILUUYSQ-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=C(C=2)N)CC2C=CC=CC=2C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1

3-(1,3-Dihydro-2H-isoindol-2-yl)aniline Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles

Additional information on 3-(1,3-Dihydro-2H-isoindol-2-yl)aniline

3-(1,3-Dihydro-2H-isoindol-2-yl)aniline (CAS No. 1160263-98-8)

3-(1,3-Dihydro-2H-isoindol-2-yl)aniline is a compound with the CAS registry number 1160263-98-8, which has garnered significant attention in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines an aniline group with a dihydroisoindole moiety. The dihydroisoindole ring system is a partially saturated bicyclic structure that imparts interesting electronic and steric properties to the molecule.

The synthesis of 3-(1,3-dihydro-2H-isoindol-2-yl)aniline typically involves multi-step organic reactions, often utilizing coupling reactions or cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, making them more accessible for research and industrial applications. The compound's structure allows for various functionalization possibilities, making it a valuable building block in the construction of complex molecules.

One of the most notable applications of 3-(1,3-dihydro-2H-isoindol-2-yl)aniline is in the field of materials science, particularly in the development of advanced materials such as organic semiconductors and optoelectronic devices. The compound's electronic properties, including its ability to undergo charge transfer and exhibit fluorescence, make it a promising candidate for applications in light-emitting diodes (LEDs) and sensors.

Recent studies have explored the use of 3-(1,3-dihydro-2H-isoindol-2-yl)aniline in drug discovery efforts. Its structural versatility allows for the creation of bioactive molecules with potential therapeutic applications. For instance, researchers have investigated its role as a precursor for compounds that exhibit anti-inflammatory or anticancer properties. These findings highlight the compound's potential as a lead molecule in medicinal chemistry.

In addition to its chemical applications, 3-(1,3-dihydro-2H-isoindol-2-yl)aniline has also been studied for its environmental impact. Researchers have examined its biodegradability and toxicity profiles under various conditions. These studies are crucial for ensuring the safe handling and disposal of the compound in industrial settings.

The compound's unique properties have also led to its use in academic research as a model system for studying chemical reactivity and molecular recognition. Its ability to form supramolecular assemblies has been explored in detail, providing insights into the design of self-assembling systems with potential applications in nanotechnology.

Looking ahead, the continued exploration of 3-(1,3-dihydro-2H-isoindol-2-yli)aniline is expected to yield further discoveries in diverse fields such as energy storage, catalysis, and biomaterials. Its structural flexibility and functional diversity make it a valuable tool for addressing some of the most pressing challenges in modern science.